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Compound of Interest

Compound Name: (R)-2-Amino-4-bromobutanoic acid

Cat. No.: B1608060

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed summary of the key physicochemical properties of (R)-2-Amino-
4-bromobutanoic acid, a halogenated amino acid derivative of interest in synthetic chemistry
and drug discovery. The data presented herein is essential for reaction planning, analytical
method development, and molecular characterization. This document also clarifies the
distinction between the free amino acid and its commonly available hydrobromide salt.

Physicochemical Data Summary

(R)-2-Amino-4-bromobutanoic acid is often handled and supplied as a hydrobromide (HBr)
salt to improve its stability and shelf-life. It is crucial to distinguish between the free base and
the salt form, as their molecular weights and formulas differ significantly. The following table
summarizes the key quantitative data for both forms.

(R)-2-Amino-4- (R)-2-Amino-4-
Property bromobutanoic Acid (Free bromobutanoic Acid
Base) Hydrobromide (HBr Salt)
Molecular Formula CaHsBrNO2[1] CaHoBr2NO2[2][3][4][5]
Molecular Weight 182.02 g/mol [1] 262.93 g/mol [2][3][4][5][6]
Exact Mass 180.97384 Da[1] 262.89795 Da[2][3]
Monoisotopic Mass 180.97384 Da[1] 260.90000 Da[2][3]
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Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property critical for
stoichiometric calculations in synthesis and for confirming molecular identity.

Experimental Protocol: Mass Spectrometry Mass spectrometry is the primary experimental
technique used to determine the mass of a molecule.

o Sample lonization: The analyte, (R)-2-Amino-4-bromobutanoic acid, is first ionized using a
suitable method such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI). ESI is common for polar molecules like amino acids.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,
Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak corresponding to the molecular ion ([M+H]* for positive mode
ESI) is identified. For (R)-2-Amino-4-bromobutanoic acid (C4sHsBrNO2), this would appear
around m/z 182.0. The presence of a bromine atom results in a characteristic isotopic pattern
(due to 7°Br and 8!Br isotopes), with two peaks of nearly equal intensity separated by
approximately 2 Da, which further confirms the compound's identity.[6]

Computational Protocol: Calculation from Formula The molecular weight is also calculated
computationally from the chemical formula by summing the atomic weights of the constituent
atoms.

« |dentify Chemical Formula: The formula for the free base is determined to be CsHsBrNO:2.[1]

¢ Sum Atomic Weights: The calculation is as follows:

[¢]

Carbon (C): 4 x 12.011 u

[¢]

Hydrogen (H): 8 x 1.008 u

o

Bromine (Br): 1 x 79.904 u
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o Nitrogen (N): 1 x 14.007 u
o Oxygen (O): 2 x 15.999 u
o Total (Molecular Weight): ~182.02 g/mol

Visualization of Molecular Composition

The following diagram illustrates the relationship between the elemental composition of (R)-2-
Amino-4-bromobutanoic acid (free base) and its total molecular weight.

Elemental Composition (C4aHsBrNO2)
Carbon (C) Hydrogen (H) Bromine (Br) Nitrogen (N) Oxygen (O)
Atom Count: 4 Atom Count: 8 Atom Count: 1 Atom Count: 1 Atom Count: 2

contributes 48.044 u contributes 8.064 u contributes 79.904 u contributes 14.007 u contributes 31.998 u

Y

Total Molecular Weight
> 182.02 g/mol -

Click to download full resolution via product page

Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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